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Compound of Interest

Compound Name: 3-Nitrobutyrophenone

Cat. No.: B1360299

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Nitrobutyrophenone, a unique
chemical compound. Due to the limited availability of extensive research on this specific
molecule, this document focuses on its fundamental physicochemical properties, a proposed
synthetic pathway, and contextual information based on related chemical structures. It is
important to note that while commercially available from specialized suppliers, 3-
Nitrobutyrophenone is considered a rare chemical for early discovery research, and as such,
extensive peer-reviewed data on its biological activity and signaling pathways is not currently
available.

Core Molecular Data

The fundamental properties of 3-Nitrobutyrophenone are summarized below. The
nomenclature can vary, with "3'-Nitrobutyrophenone” referring to the substitution on the phenyl
ring, while "3-Nitrobutyrophenone” typically implies substitution on the butyryl chain. This
guide will address the latter, which corresponds to the IUPAC name 1-(3-nitrophenyl)butan-1-
one.
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Property Value Reference
Chemical Formula C10H11NO3 [1112]
Molecular Weight 193.204 g/mol

Monoisotopic Mass 193.0739 Da [1]

CAS Number 50766-86-4 [2][3]
IUPAC Name 1-(3-nitrophenyl)butan-1-one [1]

Physicochemical Properties (Predicted)

Property Value

Melting Point 61 °C

Boiling Point 271.6x£13.0 °C

Density 1.165+0.06 g/cm3
Flash Point 112.7°C

Refractive Index 1.54

Vapor Pressure 0.00638mmHg at 25°C

Note: The physicochemical properties listed are predicted values and should be confirmed

through experimental analysis.

Experimental Protocols: A Proposed Synthetic
Pathway

Given the absence of published, detailed experimental protocols for the synthesis of 3-
Nitrobutyrophenone, a plausible synthetic route can be proposed based on established
organic chemistry principles. A common method for the synthesis of such nitro compounds is
through the nitration of the corresponding butyrophenone.

Objective: To synthesize 3-Nitrobutyrophenone from butyrophenone.
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Reaction: Nitration of butyrophenone using a nitrating agent, typically a mixture of nitric acid
and sulfuric acid.

Materials:

Butyrophenone (1-phenylbutan-1-one)

o Concentrated Nitric Acid (HNO3)

o Concentrated Sulfuric Acid (H2S04)

e |ce bath

¢ Distilled water

e Sodium bicarbonate (NaHCO3) solution

» Dichloromethane (or other suitable organic solvent)

e Magnesium sulfate (or other suitable drying agent)

e Rotary evaporator

o Standard laboratory glassware (round-bottom flask, dropping funnel, beakers, etc.)

o Magnetic stirrer

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool
concentrated sulfuric acid in an ice bath.

e Slowly add butyrophenone to the cooled sulfuric acid while stirring, ensuring the temperature
remains low.

e Prepare the nitrating mixture by slowly adding concentrated nitric acid to a separate portion
of cooled, concentrated sulfuric acid.
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e Add the nitrating mixture dropwise to the butyrophenone-sulfuric acid solution, maintaining a
low temperature (typically 0-5 °C) throughout the addition.

 After the addition is complete, allow the reaction to stir at a low temperature for a specified
time to ensure complete reaction.

o Carefully pour the reaction mixture over crushed ice to quench the reaction.

» Neutralize the acidic solution with a sodium bicarbonate solution until effervescence ceases.
o Extract the product into an organic solvent such as dichloromethane.

e Wash the organic layer with distilled water and then a brine solution.

e Dry the organic layer over a drying agent like magnesium sulfate.

 Filter off the drying agent and remove the solvent using a rotary evaporator to yield the crude
product.

e The crude 3-Nitrobutyrophenone can then be purified using techniques such as column
chromatography or recrystallization.

Logical Relationships and Workflows
Synthetic Workflow for 3-Nitrobutyrophenone

The following diagram illustrates the logical workflow for the proposed synthesis of 3-
Nitrobutyrophenone.
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Caption: Proposed synthetic workflow for 3-Nitrobutyrophenone.
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Signaling Pathways and Biological Activity

Currently, there is a lack of published research on the specific biological activities and signaling
pathways associated with 3-Nitrobutyrophenone. Drug development professionals may
consider its structural similarity to other butyrophenones, a class of compounds known to
interact with various receptors in the central nervous system. For instance, haloperidol is a
well-known butyrophenone derivative that acts as a dopamine receptor antagonist.

However, any potential biological effects of 3-Nitrobutyrophenone would need to be
determined through dedicated in vitro and in vivo studies. The presence of the nitro group could
significantly alter its pharmacological profile compared to other butyrophenones.

Concluding Remarks

3-Nitrobutyrophenone is a chemical compound with defined molecular and predicted
physicochemical properties. While a plausible synthetic route can be proposed, there is a clear
need for further research to elucidate its experimental properties, biological activities, and
potential therapeutic applications. This guide serves as a foundational resource for researchers
and scientists interested in exploring this and related molecules. As a rare chemical, it
represents an opportunity for novel discovery in medicinal chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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